Cas no 874782-54-4 (6-Amino-3-chloro-2-fluorobenzoic acid)

• Product Name: 6-Amino-3-chloro-2-fluorobenzoic acid
• CAS No: 874782-54-4
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD03618452
• CID: 2950665
• PubChem ID: 43566441
• Update Time: 2025-06-09

6-Amino-3-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-氨基-3-氯-2-氟苯甲酸
• 6-amino-3-chloro-2-fluorobenzoic acid
• 6-Amino-3-chloro-2-fluoro-benzoic acid
• ZJB78254
• 3417AJ
• 6-amino-3-chloro-2-fluorobenzoicacid
• SB39268
• C91478
• 6-amino-3-chloro-2-fluorobenzoic acid, AldrichCPR
• 6-Amino-3-chloro-2-fluorobenzoic acid (ACI)
• CS-0143245
• EN300-7416721
• BS-17765
• 2-amino-5-chloro-6-fluorobenzoic acid
• MFCD03618452
• SCHEMBL3574434
• 874782-54-4
• AKOS024262525
• 6-Amino-3-chloro-2-fluorobenzoic acid

• MDL： MFCD03618452
• Inchi： 1S/C7H5ClFNO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： UTSMLAOLXKYKDS-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=CC=C(Cl)C=1F)O

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 6-Amino-3-chloro-2-fluorobenzoic acid

Introduction to 6-Amino-3-chloro-2-fluorobenzoic Acid (CAS No. 874782-54-4)

6-Amino-3-chloro-2-fluorobenzoic acid (CAS No. 874782-54-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique functional groups, including an amino group, a chlorine atom, and a fluorine atom, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of 6-Amino-3-chloro-2-fluorobenzoic acid is represented by the formula C₈H₆ClFNO₂. The presence of the amino group (NH₂) and the carboxylic acid group (COOH) makes it an excellent candidate for various chemical reactions, such as amide formation, esterification, and coupling reactions. These reactions are crucial in the synthesis of complex molecules and pharmaceutical intermediates.

In recent years, 6-Amino-3-chloro-2-fluorobenzoic acid has been extensively studied for its potential use in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the importance of fluorinated benzoic acids in enhancing the potency and selectivity of antiviral compounds against various viral targets, including HIV and hepatitis C virus (HCV).

Beyond antiviral applications, 6-Amino-3-chloro-2-fluorobenzoic acid has also shown promise in the development of anticancer drugs. Studies have demonstrated that compounds derived from this molecule exhibit potent cytotoxic activity against a range of cancer cell lines. The unique combination of functional groups in 6-Amino-3-chloro-2-fluorobenzoic acid allows for fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability, which are critical factors in drug design.

The synthetic accessibility of 6-Amino-3-chloro-2-fluorobenzoic acid is another factor that contributes to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-chloro-2-fluorobenzonitrile with hydroxylamine to form the corresponding hydroxamic acid, followed by acidic hydrolysis to yield the desired benzoic acid derivative. This synthetic pathway is well-documented and can be adapted to large-scale production processes.

In addition to its pharmaceutical applications, 6-Amino-3-chloro-2-fluorobenzoic acid has found utility in other areas of chemistry and materials science. For instance, it can be used as a precursor for the synthesis of functionalized polymers with tailored properties for applications in coatings, adhesives, and electronic materials. The ability to introduce multiple functional groups into a single molecule makes it a valuable starting material for developing advanced materials with enhanced performance characteristics.

The environmental impact of chemicals used in industrial processes is an important consideration in modern chemistry. Research on the biodegradability and environmental fate of 6-Amino-3-chloro-2-fluorobenzoic acid has shown that it can be effectively degraded under aerobic conditions, minimizing its potential for long-term environmental accumulation. This property aligns with the growing emphasis on green chemistry principles and sustainable chemical practices.

In conclusion, 6-Amino-3-chloro-2-fluorobenzoic acid (CAS No. 874782-54-4) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.